Cas no 851757-04-5 (4-(4-Aminophenoxy)butanoic acid)

• Product Name: 4-(4-Aminophenoxy)butanoic acid
• CAS No: 851757-04-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 3157927
• PubChem ID: 14451763
• Update Time: 2025-06-08

4-(4-Aminophenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Aminophenoxy)butanoic acid
• EN300-7420322
• AKOS000283124
• MFCD09259374
• DB-105973
• W12374
• AQ-086/43410896
• 851757-04-5
• 4-(4-aminophenoxy)butanoicacid
• SCHEMBL12099337
• Butanoic acid, 4-(4-aminophenoxy)-

• Inchi： 1S/C10H13NO3/c11-8-3-5-9(6-4-8)14-7-1-2-10(12)13/h3-6H,1-2,7,11H2,(H,12,13)
• InChI Key： ZJXDBOFLMIGAAM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCCC(=O)O

Computed Properties

• Exact Mass: 195.08954328Da
• Monoisotopic Mass: 195.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(4-Aminophenoxy)butanoic acid

Comprehensive Overview of 4-(4-Aminophenoxy)butanoic acid (CAS No. 851757-04-5): Properties, Applications, and Industry Insights

4-(4-Aminophenoxy)butanoic acid (CAS No. 851757-04-5) is a specialized organic compound with a molecular formula of C₁₀H₁₃NO₃. This aminophenoxy derivative has garnered significant attention in pharmaceutical and material science research due to its unique structural features, which combine an aromatic amine group with a flexible aliphatic carboxylic acid chain. The compound's dual-functional nature makes it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery and polymer chemistry.

Recent studies highlight the growing demand for 4-(4-Aminophenoxy)butanoic acid in the development of targeted drug delivery systems, a hot topic in 2024's pharmaceutical landscape. Researchers are exploring its potential as a linker molecule in antibody-drug conjugates (ADCs), which represent one of the fastest-growing segments in oncology therapeutics. The compound's amine group allows for precise conjugation with antibodies, while its carboxylic acid moiety enables attachment to cytotoxic payloads – addressing the industry's need for stable bioconjugation chemistry.

From a synthetic chemistry perspective, CAS 851757-04-5 demonstrates excellent solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), with limited solubility in water. This property profile makes it particularly useful for heterogeneous reaction systems, where controlled phase separation is required. Analytical data shows the compound typically appears as a white to off-white crystalline powder with a melting point range of 158-162°C, characteristics that ensure batch-to-batch consistency for industrial applications.

The compound's thermal stability has become increasingly relevant as manufacturers seek high-temperature process compatible intermediates. Thermogravimetric analysis (TGA) reveals that 4-(4-Aminophenoxy)butanoic acid maintains structural integrity up to 220°C, making it suitable for polymer synthesis applications requiring elevated temperatures. This attribute aligns with current industry trends toward sustainable high-performance materials, where thermal stability reduces energy consumption during production.

In the context of green chemistry advancements, the synthesis of 4-(4-Aminophenoxy)butanoic acid has evolved to incorporate catalytic methodologies that minimize waste generation. Modern routes often employ palladium-catalyzed coupling reactions or enzymatic processes, reducing reliance on traditional stoichiometric reagents. These improvements address the pharmaceutical industry's pressing need for environmentally benign synthetic pathways while maintaining high yields (>85%) and excellent purity profiles (>98% HPLC).

Quality control protocols for CAS 851757-04-5 have become more stringent in response to regulatory requirements. Current analytical methodologies combine reverse-phase HPLC with advanced mass spectrometry techniques to detect impurities at parts-per-million (ppm) levels. This rigorous approach ensures compliance with ICH guidelines, particularly important for pharmaceutical-grade intermediates where impurity profiles directly impact final drug safety and efficacy.

The commercial landscape for 4-(4-Aminophenoxy)butanoic acid reflects broader market dynamics in fine chemicals. While traditionally supplied in kilogram quantities for research purposes, recent years have seen growing demand for multi-ton production runs to support commercial-scale ADC manufacturing. This shift has prompted suppliers to develop cost-optimized synthesis routes and implement quality-by-design (QbD) principles throughout production.

Emerging applications in material science have expanded the compound's utility beyond pharmaceuticals. Researchers are investigating its incorporation into functional polymer backbones for specialty coatings and adhesives. The aromatic amine group participates in cross-linking reactions, while the carboxylic acid functionality enables further derivatization – creating opportunities in smart material development for electronics and biomedical devices.

Storage and handling recommendations for 4-(4-Aminophenoxy)butanoic acid emphasize protection from light and moisture to maintain stability. Standard practice involves storage in amber glass containers under inert atmosphere at controlled room temperature, with desiccants to prevent hydrolysis. These protocols ensure the compound retains its chemical integrity throughout the supply chain and during formulation processes.

Future research directions for CAS 851757-04-5 include exploration of its structure-activity relationships in medicinal chemistry applications. Computational modeling studies suggest the molecule's conformational flexibility may contribute to enhanced binding interactions with biological targets. Additionally, the compound's potential as a building block for metal-organic frameworks (MOFs) is being investigated for gas storage and separation technologies.

From a regulatory standpoint, 4-(4-Aminophenoxy)butanoic acid currently falls outside major controlled substance lists, facilitating its global trade and research utilization. However, manufacturers must comply with regional chemical inventory regulations (such as REACH in Europe or TSCA in the United States) and provide appropriate safety documentation including SDS sheets that detail proper handling procedures.

The analytical characterization of 4-(4-Aminophenoxy)butanoic acid typically includes spectroscopic fingerprinting using FT-IR, ¹H/¹³C NMR, and high-resolution mass spectrometry. These techniques confirm molecular structure and purity while establishing batch-specific reference standards. Advanced two-dimensional NMR methods (such as HSQC and HMBC) are increasingly employed to resolve complex spectral features and verify regioisomeric purity.

In conclusion, 4-(4-Aminophenoxy)butanoic acid (CAS No. 851757-04-5) represents a versatile chemical building block with expanding applications across multiple scientific disciplines. Its unique combination of aromatic and aliphatic functionalities positions it as a key intermediate in cutting-edge pharmaceutical and material science research. As synthetic methodologies advance and new applications emerge, this compound will likely play an increasingly important role in developing next-generation therapeutics and functional materials.